molecular formula C27H36N4O7S B2925214 4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide CAS No. 533871-58-8

4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

Cat. No. B2925214
CAS RN: 533871-58-8
M. Wt: 560.67
InChI Key: ORAHZKYRFGHUCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the amide and oxadiazole groups, as well as the ethoxy substituents on the benzene ring. Amides can participate in a variety of reactions, including hydrolysis and reduction . Oxadiazoles can undergo electrophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the ether groups could enhance its solubility in polar solvents .

Scientific Research Applications

Antimicrobial and Anticancer Activities

Research involving derivatives of thiosemicarbazide and 1,3,4-oxadiazole compounds has shown significant antimicrobial and anticancer properties. For instance, thiosemicarbazide derivatives synthesized for targeting heterocyclic compounds displayed antimicrobial activity (Elmagd et al., 2017). Similarly, a study on 1,3,4-oxadiazole derivatives revealed moderate to excellent anticancer activity against several cancer cell lines, highlighting the potential of these structures in cancer research (Ravinaik et al., 2021).

Memory Device Applications

The synthesis and evaluation of triphenylamine-based aromatic polymers derived from 1,3,4-oxadiazole have been explored for memory device applications. The study investigated the effects of linkage and acceptor groups on memory behavior, demonstrating the use of these compounds in the development of memory storage technologies (Chen et al., 2013).

Antioxidant Activities

Compounds bearing the 3,4,5-trimethoxybenzyloxy group, related to the triethoxyphenyl component of the compound , have been synthesized and evaluated for their antioxidant activities. These studies found that derivatives with the 3,4,5-trimethoxy moiety exhibited significant free radical scavenging activities, suggesting potential applications in combating oxidative stress (Kareem et al., 2016).

Synthesis and Biological Activity

The synthesis of novel compounds involving oxadiazole and sulfonamide structures has been explored for various biological activities, including antimicrobial and anticancer properties. These studies contribute to the understanding of the synthesis pathways and potential therapeutic applications of such compounds (Havaldar & Khatri, 2006).

properties

IUPAC Name

4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H36N4O7S/c1-6-15-31(16-7-2)39(33,34)21-13-11-19(12-14-21)25(32)28-27-30-29-26(38-27)20-17-22(35-8-3)24(37-10-5)23(18-20)36-9-4/h11-14,17-18H,6-10,15-16H2,1-5H3,(H,28,30,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ORAHZKYRFGHUCI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC(=C(C(=C3)OCC)OCC)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H36N4O7S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

560.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.